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Compound of Interest

Compound Name: 7-Hydroxy Loxapine-d8

Cat. No.: B15142106 Get Quote

A Certificate of Analysis for 7-Hydroxy Loxapine-d8 will invariably begin with fundamental

identification and characterization data. This information ensures the correct compound has

been synthesized and meets the required structural specifications.

Identifier Information

Chemical Name
2-chloro-11-(4-methylpiperazin-1-yl-2, 2, 3, 3, 5,

5, 6, 6-d8)dibenzo[b, f][1][2]oxazepin-7-ol[3]

Synonyms

2-Chloro-11-(4-methyl-1-piperazinyl)-dibenz[b,f]

[1][2]oxazepin-7-ol-D8; 2-Chloro-7-hydroxy-11-

(4-methyl-1-piperazinyl)dibenz[b,f][1]

[2]oxazepine-D8[3]

CAS Number (Unlabeled) 37081-75-7[4][5]

Molecular Formula C18H10D8ClN3O2[1][3][5]

Molecular Weight 351.86 g/mol [3][4][5]

Purity and Quality Specifications
The purity of a reference standard is a critical parameter detailed in a CoA. It is often

determined by a combination of analytical techniques to provide a comprehensive assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15142106?utm_src=pdf-interest
https://www.benchchem.com/product/b15142106?utm_src=pdf-body
https://www.pharmaffiliates.com/en/7-hydroxy-loxapine-d8-pasti088724.html
https://pubmed.ncbi.nlm.nih.gov/28152454/
https://veeprho.com/impurities/7-hydroxy-loxapine-d8/
https://www.pharmaffiliates.com/en/7-hydroxy-loxapine-d8-pasti088724.html
https://pubmed.ncbi.nlm.nih.gov/28152454/
https://www.pharmaffiliates.com/en/7-hydroxy-loxapine-d8-pasti088724.html
https://pubmed.ncbi.nlm.nih.gov/28152454/
https://veeprho.com/impurities/7-hydroxy-loxapine-d8/
https://www.lgcstandards.com/PL/en/7-Hydroxy-Loxapine-D8/p/TRC-H943792?queryID=6f9158b25c1f96710dee11346bea12a9
https://www.scbt.com/zh/p/7-hydroxy-loxapine-d8-37081-75-7-unlabeled
https://www.pharmaffiliates.com/en/7-hydroxy-loxapine-d8-pasti088724.html
https://veeprho.com/impurities/7-hydroxy-loxapine-d8/
https://www.scbt.com/zh/p/7-hydroxy-loxapine-d8-37081-75-7-unlabeled
https://veeprho.com/impurities/7-hydroxy-loxapine-d8/
https://www.lgcstandards.com/PL/en/7-Hydroxy-Loxapine-D8/p/TRC-H943792?queryID=6f9158b25c1f96710dee11346bea12a9
https://www.scbt.com/zh/p/7-hydroxy-loxapine-d8-37081-75-7-unlabeled
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Typical Specification

Purity by HPLC ≥98%

Purity by NMR Conforms to structure

Mass Spectrometry Conforms to structure

Appearance Pale beige solid[6]

Solubility Soluble in DMSO, Methanol

Storage Conditions 2-8°C[6]

Experimental Protocols for Analysis
The quantification of 7-Hydroxy Loxapine in biological matrices, utilizing 7-Hydroxy Loxapine-
d8 as an internal standard, is most commonly and reliably achieved through High-Performance

Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).[2][7]

Sample Preparation: Solid-Phase Extraction (SPE)
A robust and frequently employed method for the extraction of loxapine and its hydroxylated

metabolites from plasma involves cation-exchange solid-phase extraction.[8][9]

Sample Pre-treatment: To a 1 mL plasma sample, add an appropriate amount of 7-Hydroxy
Loxapine-d8 internal standard solution.

SPE Cartridge Conditioning: Condition a cation-exchange SPE cartridge with methanol

followed by an equilibration buffer.

Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with a series of solvents to remove interfering substances.

Elution: Elute the analyte and internal standard from the cartridge using a suitable elution

solvent.

Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen

and reconstitute the residue in the mobile phase for HPLC-MS/MS analysis.
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HPLC-MS/MS Analysis
A validated HPLC-MS/MS method for the simultaneous analysis of loxapine and its metabolites

has been established.[2] The final method often employs micro-elution solid-phase extraction

for sample preparation, followed by analysis using reversed-phase liquid chromatography

coupled with a tandem mass spectrometer.[2] Detection is typically carried out using a turbo-

ionspray interface in the positive ionization mode with selected reaction monitoring (SRM).[2]

Visualizing the Analytical Workflow
The following diagram provides a clear, step-by-step visualization of the entire analytical

process, from sample receipt to final data analysis.
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Caption: Experimental workflow for 7-Hydroxy Loxapine-d8 analysis.

Metabolic Pathway of Loxapine
To provide context for the importance of 7-Hydroxy Loxapine, the following diagram illustrates

the metabolic pathway of its parent compound, loxapine.
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Caption: Simplified metabolic pathway of Loxapine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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